
Zomepirac Sodium Salt: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Zomepirac sodium salt

Cat. No.: B1256859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zomepirac, a non-steroidal anti-inflammatory drug (NSAID), is a pyrrole-acetic acid derivative

that was previously marketed as its sodium salt for the management of mild to severe pain.[1]

Despite its withdrawal from the market due to rare but serious anaphylactic reactions, the

chemical structure, synthesis, and mechanism of action of Zomepirac sodium salt continue to

be of significant interest to the scientific community. This technical guide provides an in-depth

overview of the chemical properties, synthesis, and biological activity of Zomepirac sodium
salt, intended to serve as a valuable resource for researchers and professionals in drug

development.

Chemical Structure and Identification
Zomepirac sodium salt is the sodium salt of 5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-

acetic acid.[1] The core of its structure is a pyrrole ring, which distinguishes it from many other

NSAIDs that are built around a benzene ring.[1]
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Identifier Value

IUPAC Name
sodium;2-[5-(4-chlorobenzoyl)-1,4-

dimethylpyrrol-2-yl]acetate

SMILES String
CC1=C(N(C(=C1)CC(=O)

[O-])C)C(=O)C2=CC=C(C=C2)Cl.[Na+]

InChI Key SEEXPXUCHVGZGU-UHFFFAOYSA-M

CAS Number 64092-48-4

Molecular Formula C15H13ClNNaO3

Molecular Weight 313.71 g/mol [2]

Physicochemical Properties
A summary of the key physicochemical properties of Zomepirac and its sodium salt is

presented below.

Property Zomepirac
Zomepirac Sodium
Dihydrate

Molecular Formula C15H14ClNO3 C15H17ClNNaO5

Molar Mass 291.73 g/mol [1] 349.74 g/mol [3]

Melting Point Not Available >273 °C (decomposes)[3]

Solubility Not Available
Soluble in DMSO and water (5

mg/mL)[3]

pKa Not Available Not Available

Synthesis of Zomepirac
The synthesis of Zomepirac is accomplished through a modification of the Hantzsch pyrrole

synthesis.[3] The general synthetic workflow is outlined below.
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Diethyl 1,3-acetonedicarboxylate +
Chloroacetone +

Aqueous methylamine
Modified Hantzsch Pyrrole SynthesisReaction Diethyl 1,4-dimethyl-1H-pyrrole-2,5-dicarboxylateIntermediate

Selective Saponification,
Acidification &

Thermal Decarboxylation

Transformation Ethyl 1,4-dimethyl-1H-pyrrole-2-acetateIntermediate Acylation with
p-chlorobenzoyl chloride

Reaction Ethyl 5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetateIntermediate SaponificationReaction ZomepiracProduct Treatment with
Sodium Hydroxide

Salt Formation Zomepirac Sodium SaltFinal Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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